5-(aminomethyl)-N-benzyl-N-methylpyridin-2-amine

• IUPAC Name: 5-(aminomethyl)-N-benzyl-N-methylpyridin-2-amine
• InChI: InChI=1S/C14H17N3/c1-17(11-12-5-3-2-4-6-12)14-8-7-13(9-15)10-16-14/h2-8,10H,9,11,15H2,1H3
• InChI Key: PGNGWGSOPBGRGN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=NC=C(C=C2)CN
• Molecular Formula: C14H17N3
• DSSTOX Substance ID: DTXSID101223080
• Molecular Weight: 227.30 g/mol
• CAS RN: 1016726-49-0

Description

The compound “5-(aminomethyl)-N-benzyl-N-methylpyridin-2-amine” is a complex organic molecule. It contains an aminomethyl group, which is a monovalent functional group with formula −CH2−NH2. This group can be described as a methyl group substituted by an amino group −NH2.

Synthesis Analysis

The synthesis of similar compounds involves various methods. For instance, the synthesis of bisfuran diamine monomer involves condensing 2-aminomethyl furan with levulinic acid using an acid catalyst. Another method involves the transformation of 5-(hydroxymethyl)furfural (5-HMF) into 2,5-bis(aminomethyl)furan (BAF) using a two-stage reaction process.

Molecular Structure Analysis

The molecular structure of “5-(aminomethyl)-N-benzyl-N-methylpyridin-2-amine” would be complex due to the presence of multiple functional groups. The aminomethyl group is a monovalent functional group with formula −CH2−NH2. It can be described as a methyl group substituted by an amino group −NH2.

Chemical Reactions Analysis

Amines, including “5-(aminomethyl)-N-benzyl-N-methylpyridin-2-amine”, can undergo various reactions. They can serve as nucleophiles in reactions with carbonyls to form imine derivatives. They can also react with sulfonyl groups to form sulfonamides.

Scientific Research Applications

Chemical Reactions and Synthesis

5-(Aminomethyl)-N-benzyl-N-methylpyridin-2-amine demonstrates interesting behavior in chemical reactions, particularly in aminomethylation processes. For instance, Smirnov et al. (1973) discussed how the aminomethylation of 5-benzyl-3-hydroxypyridine occurs at the 2 position of the β-pyridinol ring, influenced by the presence of a benzyl group (Smirnov et al., 1973). Additionally, the study by Markova et al. (2017) explored the aminomethylation of various pyrroles and tetrahydroindoles with biogenic cyclic amines, leading to the formation of corresponding aminomethylpyrroles and aminomethyltetrahydroindoles (Markova et al., 2017).

Crystallographic Studies

Crystallographic analysis plays a crucial role in understanding the molecular structure of compounds like 5-(aminomethyl)-N-benzyl-N-methylpyridin-2-amine. Titi et al. (2020) performed a detailed crystallographic study on pyrazole derivatives, revealing insights into the geometric parameters and the relationship between molecular structure and biological activity (Titi et al., 2020).

Synthesis of Novel Derivatives

The compound is also pivotal in the synthesis of novel derivatives, which can have various applications. For instance, the research by Ravindran et al. (2000) demonstrated a methodology for synthesizing new classes of aminosugars, highlighting the versatility of this compound in creating diverse chemical structures (Ravindran et al., 2000).

Pharmaceutical Applications

In pharmaceutical research, the synthesis and modification of compounds like 5-(aminomethyl)-N-benzyl-N-methylpyridin-2-amine are essential. Studies such as that by Stratford et al. (1983) on aminomethyl-substituted cyclic imides for anticonvulsant evaluation underline the compound's relevance in medicinal chemistry (Stratford et al., 1983).

Mechanism of Action

While the specific mechanism of action for “5-(aminomethyl)-N-benzyl-N-methylpyridin-2-amine” is not available, similar compounds like Pregabalin and Muscimol act as potent and selective orthosteric agonists for the GABA A receptor.

Safety and Hazards

The safety and hazards of “5-(aminomethyl)-N-benzyl-N-methylpyridin-2-amine” would depend on its specific properties. For similar compounds, safety data sheets provide information on handling, storage, and emergency procedures.